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Cat. No.: B3025655 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ALC-0315, chemically known as ((4-hydroxybutyl)azanediyl)bis(hexane-6,1-diyl)bis(2-

hexyldecanoate), is a pivotal synthetic ionizable lipid that has become a cornerstone in the

development of mRNA-based therapeutics and vaccines, most notably in the Pfizer-BioNTech

COVID-19 vaccine.[1][2] Its unique physicochemical properties are instrumental in the

formulation of lipid nanoparticles (LNPs) that effectively encapsulate, protect, and facilitate the

intracellular delivery of delicate mRNA payloads.[3][4] This technical guide provides a

comprehensive overview of the core physicochemical properties of ALC-0315, detailed

experimental protocols for its characterization, and visual representations of its mechanism of

action and related experimental workflows.

Core Physicochemical Properties
The efficacy of ALC-0315 in mRNA delivery is intrinsically linked to its molecular structure and

resulting physicochemical characteristics. It is a colorless to light yellow oily liquid at room

temperature.[5] Below is a summary of its key quantitative properties.
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Property Value Source(s)

Molecular Formula C48H95NO5 [5]

Molecular Weight 766.29 g/mol [5]

CAS Number 2036272-55-4 [5]

pKa (apparent in LNPs) ~6.09 - 6.71 [6][7]

Predicted logP
High (Cheminformatics

prediction)
[6]

Solubility

Soluble in ethanol, DMSO,

DMF, and chloroform (50

mg/ml).

[5][8]

Purity Typically >98% [8]

Storage Conditions -20°C for long-term storage. [5]

Note on Thermal Properties: Specific experimental data for the melting point and glass

transition temperature of ALC-0315 are not readily available in the public domain. Its

appearance as an oily liquid at room temperature suggests a low melting point. Stability studies

have been conducted on LNP formulations containing ALC-0315 at various temperatures,

indicating its suitability for cold-chain storage.[9][10]

Mechanism of Action in mRNA Delivery: The
Endosomal Escape
The functionality of ALC-0315 is centered around its ionizable tertiary amine head group. At

physiological pH (~7.4), ALC-0315 is predominantly neutral, which minimizes interactions with

anionic cell membranes and contributes to the stability of the LNP in circulation.[4] Upon

endocytosis into the cell, the LNP is trafficked into the endosome, where the pH is significantly

lower (acidic).[11] In this acidic environment, the tertiary amine of ALC-0315 becomes

protonated, leading to a net positive charge. This charge facilitates the interaction of the LNP

with the negatively charged endosomal membrane, triggering a series of events that culminate

in the release of the mRNA payload into the cytoplasm.[12][13] This critical process is known

as endosomal escape.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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